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Compound of Interest

Compound Name:
1-(Bromomethyl)-1-

(trifluoromethyl)cyclopentane

CAS No.: 2091636-18-7

Cat. No.: B1382698 Get Quote

The initial assessment of any chemical begins with a clear identification of its intrinsic hazards.

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the universal standard for this communication.[2] For fluorinated cyclopentane derivatives, the

most immediate and significant hazard is typically flammability.

Let's take Fluorocyclopentane (CAS 1481-36-3) as a representative example. According to

notifications to the European Chemicals Agency (ECHA), it is unanimously classified with the

hazard statement H225: "Highly Flammable liquid and vapor".[4][5] This classification is not

arbitrary; it is a direct result of its physical properties, as we will explore.

The process of hazard classification is a logical workflow, moving from raw data to the clear

communication you see on a label and SDS.
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Step 1: Data Collection

Step 2: Hazard Evaluation
Physicochemical Data

(e.g., Flash Point, Boiling Point)

Toxicological Data
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Compare data against
GHS classification criteria

(e.g., OSHA 29 CFR 1910.1200)
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Caption: GHS Hazard Classification Workflow.

Table 1: Common GHS Pictograms for Fluorinated Cyclopentane Derivatives
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Pictogram Hazard Class Meaning

Flammables

Indicates fire hazards from

flammable liquids, gases, or

solids.

Irritant

May cause skin/eye irritation,

skin sensitization, or be

harmful if swallowed.

Health Hazard

May be a carcinogen,

mutagen, reproductive toxicity,

respiratory sensitizer, or

aspiration hazard.

Part 2: Physicochemical Properties - The "Why"
Behind the Hazards
The hazard classifications identified in Part 1 are a direct consequence of the compound's

physical and chemical properties, detailed in Section 9 of the SDS. Understanding these

properties is crucial for designing safe experimental and storage protocols.

Table 2: Key Physicochemical Properties of Cyclopentane and a Fluorinated Derivative
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Property Cyclopentane
Fluorocyclopentan
e

Significance in
Safety Assessment

CAS Number 287-92-3 1481-36-3

Unique identifier for

the specific chemical

substance.

Molecular Formula C₅H₁₀ C₅H₉F

Determines molecular

weight and elemental

composition.

Molecular Weight 70.1 g/mol 88.12 g/mol

Influences vapor

density; heavier-than-

air vapors can

accumulate.

Boiling Point 49.2 °C / 120.6 °F[6]
52 °C @ 300

mmHg[1]

A low boiling point

indicates high

volatility, leading to a

rapid buildup of

flammable vapors.

Flash Point -20 °C / -4 °F[6]

Not explicitly listed,

but expected to be

very low.

The temperature at

which the liquid gives

off enough vapor to

ignite.[7] A low flash

point is the primary

reason for the "Highly

Flammable"

classification.

OSHA Flammability Category 1 or 2
Category 1 or 2

(inferred)

This classification

dictates strict storage

and handling

requirements under

OSHA 29 CFR

1910.106.[8][9]

Vapor Density 2.42 (Air = 1) >1 (inferred) Vapors are heavier

than air and can travel

along the ground to
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distant ignition

sources.[10]

The extremely low flash point of the parent cyclopentane is a critical data point.[6] This property

places it and, by extension, similar fluorinated derivatives into a high-risk category for

flammability. According to OSHA and GHS criteria, any liquid with a flashpoint below 73.4°F

(23°C) is considered a high-risk flammable liquid, requiring stringent safety controls.[9][11]

Reactivity and Stability
Section 10 of the SDS addresses stability and reactivity. While many saturated fluorocarbons

are relatively stable, it is crucial to consider incompatibilities.[12] Halogenated hydrocarbons as

a class can react violently with certain materials.[13][14]

Key Incompatibilities:

Strong Oxidizing Agents: Can lead to fire or explosion.[10]

Alkali Metals (e.g., Sodium, Potassium): Can cause violent reactions.[15][16]

Aluminum: Contact has been reported to cause violent reactions with some halogenated

hydrocarbons.[13][14]

Part 3: Human Health Hazards and Exposure
Control
Protecting the health of researchers is paramount. This involves understanding the

toxicological properties (SDS Section 11) and implementing robust exposure controls (SDS

Section 8). While fully saturated fluoroalkanes are often considered to have low toxicity, this is

not a universal rule, and inhalation of vapors or direct contact can still pose risks.[13][17][18]

The toxicity of fluorinated compounds can vary significantly based on their specific structure,

the presence of impurities, and their metabolic fate.[19][20]

The primary routes of exposure for volatile liquids like fluorinated cyclopentanes are inhalation

and skin contact. Therefore, a multi-layered defense, known as the Hierarchy of Controls, is

essential.
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Engineering Controls: The most effective control is to physically remove the hazard. All work

with these volatile, flammable compounds must be conducted in a certified chemical fume

hood to control vapor inhalation.[21]

Administrative Controls: These are work practices that reduce exposure, such as minimizing

the quantities of the chemical used and ensuring personnel are fully trained on the specific

hazards.

Personal Protective Equipment (PPE): PPE is the last line of defense, used when

engineering and administrative controls cannot eliminate all risks. The selection of PPE is not

a one-size-fits-all decision; it requires a careful risk assessment.[22][23]
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Start: Task Risk Assessment

What is the task?
(e.g., Weighing, Transfer, Reaction)

Small-scale transfer
(Weighing/Pipetting)

Low Splash Potential

Large-scale transfer
or Reflux/Distillation

High Splash Potential

What is the scale?
(<10mL, >1L)

Minimum PPE:
- Safety Glasses with Side Shields

- Flame-Resistant Lab Coat
- Nitrile Gloves

Small Scale

Enhanced PPE:
- Chemical Splash Goggles
- Flame-Resistant Lab Coat
- Chemical-Resistant Apron
- Chemical-Resistant Gloves

(e.g., Butyl, Viton®)

Large Scale

Is ventilation compromised
or is there a large spill?

Add Respiratory Protection:
- Air-Purifying Respirator (APR)
with Organic Vapor Cartridge

Yes

Proceed with Task

No

Click to download full resolution via product page

Caption: PPE Selection Logic Tree.
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Experimental Protocol: Selection and Verification of
Personal Protective Equipment
This protocol ensures a self-validating system for personnel protection.

Pre-Task Hazard Review: Before handling the chemical, thoroughly review Sections 2, 8,

and 11 of the SDS.

Assess Engineering Controls: Verify that the chemical fume hood is operational. Check the

certification sticker and the airflow monitor. The flow should be between 80-120 feet per

minute (fpm).

Eye and Face Protection:

For small transfers (<50 mL), safety glasses with side shields are the minimum

requirement.

For larger transfers or reactions with splash potential, wear chemical splash goggles.[24]

For significant splash risks, add a face shield over the goggles.[23]

Skin and Body Protection:

Wear a flame-resistant (FR) lab coat.

Select gloves based on chemical compatibility. Check the manufacturer's data for

resistance to fluorinated hydrocarbons. Nitrile gloves are a common starting point for

incidental contact, but for extended use or immersion, heavier-duty gloves like butyl rubber

or Viton® may be required.[25]

Ensure legs and feet are covered with long pants and closed-toe shoes.[21]

Respiratory Protection:

Under normal use in a certified fume hood, respiratory protection is not typically required.

In the event of a large spill or ventilation failure, an air-purifying respirator (APR) with

organic vapor cartridges may be necessary.[24] Personnel must be fit-tested and trained
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to use respirators.

Post-Task Verification: After the task, inspect all PPE for signs of contamination or

degradation. Remove gloves using the proper technique to avoid skin contact and dispose of

them as potentially hazardous waste.

Part 4: Proactive Safety - Storage, Handling, and
Disposal
Safe laboratory practice is proactive, not reactive. The principles of proper storage and

handling are designed to prevent incidents before they occur.

Storage
Due to their high flammability, fluorinated cyclopentane derivatives must be stored according to

stringent standards for flammable liquids.[21]

Flammable Liquid Storage Cabinets: Store all containers in a designated, approved

flammable liquid storage cabinet.[8][11] These cabinets are designed to limit the internal

temperature in a fire.[8]

Quantity Limits: Adhere to OSHA-specified limits for the amount of flammable liquid that can

be stored in a single cabinet and within a laboratory.[9][26] Do not store more than 60 gallons

of Category 1, 2, or 3 flammable liquids in a single storage cabinet.[8][26]

Segregation: Proper chemical segregation is critical to prevent dangerous reactions.

Caption: Chemical Storage Compatibility Diagram.

Handling
Grounding and Bonding: When transferring large quantities of flammable liquids from one

metal container to another, bond the containers and ground the dispensing container to

dissipate static electricity, which can serve as an ignition source.[6][11]

Ignition Sources: Keep all flammable liquids away from heat, sparks, and open flames. Use

only spark-proof tools and explosion-proof electrical equipment in areas where these

chemicals are used or stored.[6][7][10]
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Container Integrity: Keep containers tightly closed when not in use to prevent the escape of

flammable vapors.[21]

Disposal
Chemical waste must be handled in accordance with institutional and regulatory guidelines

(SDS Section 13).

Waste Segregation: Halogenated waste streams are often required to be collected

separately from non-halogenated solvent waste.[15][21]

Labeling: All waste containers must be clearly labeled with their contents.

Disposal: Never dispose of flammable or halogenated solvents down the drain.[27] Use a

certified hazardous waste disposal service.[9]

Part 5: Emergency Procedures - A Plan for When
Things Go Wrong
Even with the best precautions, accidents can happen. Sections 4, 5, and 6 of the SDS provide

the critical information needed for a swift and effective emergency response.

Experimental Protocol: Small-Scale Flammable Liquid
Spill Response (<100 mL in a Fume Hood)
This protocol is for minor spills that can be safely managed by trained laboratory personnel. For

any spill outside of a fume hood or of a larger volume, evacuate and call emergency services.

[28]

Alert Personnel: Immediately alert others in the vicinity of the spill.[27]

Isolate Ignition Sources: If it can be done safely, turn off any nearby ignition sources (hot

plates, stir motors).[27]

Ensure Ventilation: Keep the fume hood sash at its operating height to ensure vapors are

captured.
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Don Appropriate PPE: At a minimum, wear chemical splash goggles, a lab coat, and heavy-

duty nitrile or butyl rubber gloves.[28]

Contain the Spill: Use a spill absorbent material (spill pads or a non-reactive absorbent like

vermiculite) to create a dike around the spill to prevent it from spreading.[27][28] Do not use

combustible materials like paper towels to absorb large quantities.

Absorb the Spill: Apply the absorbent material, working from the outside of the spill inward to

minimize vapor generation.[27]

Collect Residue: Using non-sparking tools (e.g., a plastic scoop), carefully collect the

absorbed material.[27]

Package Waste: Place the contaminated absorbent material into a compatible, sealable

container (e.g., a glass jar or a designated waste container).

Label and Dispose: Tightly seal the container, label it as "Hazardous Waste" with the

chemical name, and arrange for disposal through your institution's environmental health and

safety office.[28]

Decontaminate: Wipe the spill area with soap and water.[28]

Restock: Replace any used items in the laboratory spill kit.[28]

First Aid
Inhalation: Remove the person to fresh air. If they feel unwell, seek medical attention.[29]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes.[28][29]

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[29]

Conclusion
The Safety Data Sheet for fluorinated cyclopentane derivatives is more than a regulatory

document; it is a comprehensive guide to risk management. By understanding the interplay
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between a compound's physicochemical properties, its resulting hazards, and the protocols

designed to mitigate those risks, researchers can confidently and safely harness the scientific

potential of this valuable class of chemicals. A culture of safety, grounded in the expert

knowledge contained within the SDS, is the ultimate foundation for innovative and successful

research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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